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An In-depth Technical Guide to the Solubility of 3,4-Dimethylisoxazole-5-carboxylic Acid in

Organic Solvents

Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 3,4-
Dimethylisoxazole-5-carboxylic acid. While specific quantitative solubility data for this

compound is not extensively documented in publicly available literature, this guide synthesizes

information from closely related structural isomers, fundamental chemical principles, and

established analytical methodologies to offer a robust predictive solubility profile and practical

guidance for laboratory professionals. The document is intended for researchers, scientists,

and drug development professionals who utilize 3,4-Dimethylisoxazole-5-carboxylic acid in

their work and require a deep understanding of its behavior in various organic solvent systems.

Introduction: The Significance of 3,4-
Dimethylisoxazole-5-carboxylic Acid
3,4-Dimethylisoxazole-5-carboxylic acid is a heterocyclic organic compound featuring a

substituted isoxazole ring. The isoxazole scaffold is considered a "privileged structure" in

medicinal chemistry, frequently appearing in biologically active compounds due to its metabolic

stability and ability to participate in various intermolecular interactions.[1] Isoxazole derivatives
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have been investigated for a wide range of therapeutic applications, including as anti-

inflammatory, anticancer, and antibacterial agents.[2]

A thorough understanding of the solubility of 3,4-Dimethylisoxazole-5-carboxylic acid in

organic solvents is paramount for its application in drug discovery and chemical synthesis.

Solubility dictates the choice of solvents for reaction media, purification processes such as

crystallization, and formulation of solutions for biological screening. In the context of drug

development, the solubility profile of a compound is a critical determinant of its pharmacokinetic

properties, including absorption and bioavailability.

This guide aims to provide a detailed theoretical and practical framework for understanding and

determining the solubility of 3,4-Dimethylisoxazole-5-carboxylic acid in common organic

solvents.

Physicochemical Profile and Its Influence on
Solubility
The solubility of a compound is intrinsically linked to its physicochemical properties. The key

properties of 3,4-Dimethylisoxazole-5-carboxylic acid and a closely related isomer, 3,5-

Dimethylisoxazole-4-carboxylic acid, are presented in Table 1.

Property Value Source

IUPAC Name
3,4-dimethyl-1,2-oxazole-5-

carboxylic acid
[3]

CAS Number 91367-90-7 [3]

Molecular Formula C6H7NO3 [3]

Molecular Weight 141.12 g/mol [3]

Predicted pKa
~2.53 (for the 3,5-dimethyl

isomer)
[4]

Melting Point
141-145 °C (for the 3,5-

dimethyl isomer)
[4]

Appearance White to off-white solid [5]
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The presence of a carboxylic acid group is the most significant determinant of the solubility

behavior of 3,4-Dimethylisoxazole-5-carboxylic acid. With a predicted pKa similar to its

isomer (around 2.53), it is a relatively strong organic acid.[4] This acidic nature implies that its

solubility will be highly dependent on the pH of the medium; it will be significantly more soluble

in basic solutions where it can form a more polar carboxylate salt.

The molecule presents a balance between the polar carboxylic acid group, which can act as a

hydrogen bond donor and acceptor, and the less polar dimethylisoxazole ring. This duality

suggests that the compound will be most soluble in polar organic solvents that can effectively

solvate both the polar and non-polar regions of the molecule.
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Caption: Molecular structure of 3,4-Dimethylisoxazole-5-carboxylic acid.

Predicted Solubility Profile in Common Organic
Solvents
Based on the physicochemical properties and general principles of solubility, a predicted

solubility profile for 3,4-Dimethylisoxazole-5-carboxylic acid in a range of common organic

solvents is presented in Table 2. It is important to note that these are predictions and should be

confirmed by experimental determination.
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Solvent Solvent Type Predicted Solubility Rationale

Dimethyl Sulfoxide

(DMSO)
Polar Aprotic Highly Soluble

Highly polar solvent,

excellent hydrogen

bond acceptor. A

10mM solution of the

isomer is known to be

soluble in DMSO.[6]

Methanol Polar Protic Soluble

Polar protic solvent,

capable of hydrogen

bonding with the

carboxylic acid group.

The isomer is known

to be soluble in

methanol.[4]

Ethanol Polar Protic Soluble

Similar to methanol,

but slightly less polar.

Good solubility is still

expected.

Acetone Polar Aprotic Moderately Soluble

Aprotic solvent with a

significant dipole

moment, capable of

dissolving the

compound to a

moderate extent.

Ethyl Acetate
Moderately Polar

Aprotic

Sparingly to

Moderately Soluble

Often used as an

extraction solvent for

similar compounds

during synthesis,

suggesting at least

moderate solubility.

Dichloromethane

(DCM)
Non-polar Sparingly Soluble

Lower polarity makes

it less effective at

solvating the polar

carboxylic acid group.
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Toluene Non-polar Sparingly Soluble

A non-polar aromatic

solvent, may show

some interaction with

the isoxazole ring but

poor solvation of the

carboxylic acid.

Hexane Non-polar Insoluble

A non-polar aliphatic

solvent, unlikely to

dissolve a polar

carboxylic acid.

Experimental Protocol for Solubility Determination
The following protocol outlines a standard method for the quantitative determination of the

solubility of 3,4-Dimethylisoxazole-5-carboxylic acid in organic solvents.

Materials and Equipment
3,4-Dimethylisoxazole-5-carboxylic acid (solid, high purity)

Selected organic solvents (analytical grade)

Analytical balance (± 0.1 mg)

Vials with screw caps

Thermostatic shaker or incubator

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a UV-Vis detector

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE)

Procedure
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Preparation of Saturated Solutions:

Add an excess amount of solid 3,4-Dimethylisoxazole-5-carboxylic acid to a vial

containing a known volume of the selected organic solvent.

Seal the vials tightly and place them in a thermostatic shaker set to a constant

temperature (e.g., 25 °C).

Agitate the vials for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

Sample Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short time to allow

the excess solid to settle.

Carefully withdraw a sample of the supernatant using a pipette.

Filter the supernatant through a syringe filter to remove any undissolved solid particles.

Quantification by HPLC:

Prepare a series of standard solutions of 3,4-Dimethylisoxazole-5-carboxylic acid of

known concentrations in the respective organic solvent.

Generate a calibration curve by injecting the standard solutions into the HPLC system and

plotting the peak area against concentration.

Inject the filtered sample supernatant into the HPLC system under the same conditions.

Determine the concentration of the solute in the sample by comparing its peak area to the

calibration curve.

Calculation of Solubility:

The solubility is the concentration of the solute in the saturated solution, as determined by

HPLC, and is typically expressed in mg/mL or g/L.
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Start: Excess Solute + Solvent

Equilibrate in Thermostatic Shaker

Settle Excess Solid

Filter Supernatant

Analyze by HPLC

Calculate Solubility from Calibration Curve

End: Quantitative Solubility Value
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Caption: Workflow for experimental solubility determination.

Factors Influencing Solubility
Several factors can influence the solubility of 3,4-Dimethylisoxazole-5-carboxylic acid:

Temperature: For most solid solutes, solubility increases with increasing temperature. This is

an important consideration for processes like recrystallization.
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pH: As a carboxylic acid, the solubility of this compound will be significantly lower in acidic

conditions and will increase in neutral to basic conditions due to the formation of the more

soluble carboxylate anion.

Solvent Polarity: As discussed, polar solvents are expected to be more effective at dissolving

this compound. A systematic study of solubility in a range of solvents with varying polarity

can provide valuable insights into its dissolution behavior.

Purity of the Compound: Impurities can affect the measured solubility. It is crucial to use a

highly purified sample for accurate solubility determination.

Conclusion
While direct, quantitative solubility data for 3,4-Dimethylisoxazole-5-carboxylic acid in

organic solvents is sparse in the current literature, a strong predictive understanding can be

formulated based on its chemical structure and the properties of its close isomers. It is

anticipated to be highly soluble in polar aprotic solvents like DMSO and soluble in polar protic

solvents such as methanol and ethanol, with decreasing solubility in less polar solvents. For

researchers and drug development professionals, the provided theoretical framework and

detailed experimental protocol offer a solid foundation for working with this compound and for

generating the precise solubility data required for their specific applications.

References
Google Patents. (n.d.). WO2003042193A1 - Process for preparing 5-methylisoxazole-4-
carboxylic-(4'-trifluoromethyl)-anilide.
Horgan, C. (2022). Recent developments in the practical application of novel carboxylic acid
bioisosteres. CORA.
LookChem. (n.d.). Cas 2510-36-3,3,5-DIMETHYLISOXAZOLE-4-CARBOXYLIC ACID.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 75636, 3,5-Dimethylisoxazole-4-carboxylic acid.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 1132979, Dimethyl-1,3-oxazole-5-carboxylic acid.
National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for
CID 91367-90-7.
PubMed. (2022). Exploration of Isoxazole-Carboxylic Acid Methyl Ester Based 2-Substituted
Quinoline Derivatives as Promising Antitubercular Agents.
ResearchGate. (n.d.). A few biologically active highly substituted isoxazole derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b3166738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3166738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Good Scents Company. (n.d.). acetyl tributyl citrate.
U.S. National Library of Medicine. (n.d.). Solution Phase Synthesis of a Diverse Library of
Highly Substituted Isoxazoles.
MDPI. (2022). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of
Research.
Alichem. (n.d.). 3, 5-Dimethylisoxazole-4-carboxylic acid, 1 ml.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. fishersci.com [fishersci.com]

2. mdpi.com [mdpi.com]

3. buildingblock.bocsci.com [buildingblock.bocsci.com]

4. lookchem.com [lookchem.com]

5. CAS 23000-14-8: 2,5-Dimethyl-1,3-oxazole-4-carboxylic acid [cymitquimica.com]

6. calpaclab.com [calpaclab.com]

To cite this document: BenchChem. [Solubility of 3,4-Dimethylisoxazole-5-carboxylic acid in
organic solvents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3166738#solubility-of-3-4-dimethylisoxazole-5-
carboxylic-acid-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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